2-Amino-2-(3,4,5-trimethoxyphenyl)acetonitrile hydrochloride

• IUPAC Name: 2-amino-2-(3,4,5-trimethoxyphenyl)acetonitrile;hydrochloride
• InChI: InChI=1S/C11H14N2O3.ClH/c1-14-9-4-7(8(13)6-12)5-10(15-2)11(9)16-3;/h4-5,8H,13H2,1-3H3;1H
• InChI Key: VATMLOCTTPDXIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(C#N)N.Cl
• Molecular Formula: C11H15ClN2O3
• Molecular Weight: 258.70 g/mol

Description

“2-Amino-2-(3,4,5-trimethoxyphenyl)acetonitrile hydrochloride” is a chemical compound with the molecular formula C11H15ClN2O3 and a molecular weight of 258.70. It belongs to the class of organic compounds known as amphetamines and derivatives. These are organic compounds containing or derived from 1-phenylpropan-2-amine.

Molecular Structure Analysis

The molecular structure of “2-Amino-2-(3,4,5-trimethoxyphenyl)acetonitrile hydrochloride” consists of a six-membered electron-rich ring, which is one of the most critical and valuable cores of a variety of biologically active molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Amino-2-(3,4,5-trimethoxyphenyl)acetonitrile hydrochloride” include a molecular weight of 258.70 and a molecular formula of C11H15ClN2O3. Unfortunately, specific information about its boiling point, density, and other physical and chemical properties was not found in the search results.

Scientific Research Applications

Pharmacology

In pharmacology, this compound is utilized for its potential as a precursor in the synthesis of various pharmacologically active molecules. . This suggests its use in the development of new therapeutic agents targeting cancer cells by disrupting their microtubule dynamics.

Biochemistry

Biochemically, 2-Amino-2-(3,4,5-trimethoxyphenyl)acetonitrile hydrochloride is valuable in studying enzyme kinetics and inhibition. .

Medicinal Chemistry

In medicinal chemistry, this compound serves as a building block for the design of drug candidates. It can be incorporated into larger, more complex molecules that may have improved pharmacokinetic and pharmacodynamic properties. .

Organic Synthesis

For organic synthesis, 2-Amino-2-(3,4,5-trimethoxyphenyl)acetonitrile hydrochloride is a versatile intermediate. .

Analytical Chemistry

In analytical chemistry, this compound can be used as a standard or reference material in chromatographic methods like HPLC and LC-MS. .

Chemical Engineering

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Future Directions

Given the broad pharmacological spectrum of compounds containing the TMP group, there is potential for future research and development of “2-Amino-2-(3,4,5-trimethoxyphenyl)acetonitrile hydrochloride” in various biomedical applications.

Mechanism of Action

Target of Action

Compounds containing the trimethoxyphenyl (tmp) group, which is present in this compound, have been known to target several proteins such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .

Mode of Action

Tmp-bearing compounds have been reported to inhibit their targets effectively . For instance, TMP group plays a critical role in the fitting of the colchicine and combretastatin analogs into the colchicine binding site (CBS) of the αβ-tubulin heterodimer .

Biochemical Pathways

Tmp-bearing compounds have been associated with a wide range of bioactivity effects, indicating their potential to affect multiple biochemical pathways .

Result of Action

Tmp-bearing compounds have displayed notable anti-cancer effects, anti-fungal and anti-bacterial properties, antiviral activity, and significant efficacy against leishmania, malaria, and trypanosoma . They have also been associated with anti-inflammatory, anti-Alzheimer, anti-depressant, and anti-migraine properties .